1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde

Specification

• CAS No.: 1803581-64-7
• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• IUPAC Name: 2-(methoxymethyl)-4-methylpyrazole-3-carbaldehyde
• Standard InChI: InChI=1S/C7H10N2O2/c1-6-3-8-9(5-11-2)7(6)4-10/h3-4H,5H2,1-2H3
• Standard InChI Key: YEYKKCYDLRMCEN-UHFFFAOYSA-N
• SMILES: CC1=C(N(N=C1)COC)C=O
• Canonical SMILES: CC1=C(N(N=C1)COC)C=O

Introduction

1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde is a chemical compound with the molecular formula C₇H₁₀N₂O₂. It is also known by its synonyms, including 2-(methoxymethyl)-4-methylpyrazole-3-carbaldehyde, and has a CAS number of 1803581-64-7. This compound belongs to the pyrazole family, which is a class of five-membered heterocyclic aromatic organic compounds containing two nitrogen atoms.

Structural Information

The structural details of 1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde are as follows:

• Molecular Formula: C₇H₁₀N₂O₂

• SMILES: CC1=C(N(N=C1)COC)C=O

• InChI: InChI=1S/C7H10N2O2/c1-6-3-8-9(5-11-2)7(6)4-10/h3-4H,5H2,1-2H3

• InChIKey: YEYKKCYDLRMCEN-UHFFFAOYSA-N.

Safety and Hazards

1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:

• Skin Irritation: Causes skin irritation (H315).

• Eye Irritation: Causes serious eye irritation (H319).

• Respiratory Irritation: May cause respiratory irritation (H335).

Precautionary measures include wearing protective clothing, gloves, and eye protection, and avoiding inhalation of dust or mist.